2-Methyl-5-((4-methylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-methyl-5-[(4-methylpiperidin-1-yl)-(3,4,5-trimethoxyphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H28N4O4S/c1-12-6-8-24(9-7-12)17(19-20(26)25-21(30-19)22-13(2)23-25)14-10-15(27-3)18(29-5)16(11-14)28-4/h10-12,17,26H,6-9H2,1-5H3
• InChI Key: MBCKHKWCAOWTED-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CC(=C(C(=C2)OC)OC)OC)C3=C(N4C(=NC(=N4)C)S3)O
• Molecular Formula: C21H28N4O4S
• Molecular Weight: 432.5 g/mol

Description

2-Methyl-5-((4-methylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H28N4O4S and its molecular weight is 432.54. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-5-((4-methylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-5-((4-methylpiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy (PDT)

The compound’s photochemical properties make it intriguing for PDT—an emerging cancer treatment. When exposed to light, it generates reactive oxygen species that selectively damage tumor cells. Researchers investigate its use in localized cancer therapy, aiming for minimal side effects.

These applications represent only a glimpse of the compound’s versatility. . If you’d like further details or explore other aspects, feel free to ask! 🌟

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. It contains a4-methylpiperidin-1-yl moiety , which is found in other compounds that have been shown to interact with various targets, such as neuron-specific kinases .

Mode of Action

Compounds with similar structures have been shown to interact with their targets by binding to active sites, leading to changes in the target’s function .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Compounds with similar structures have been shown to affect various pathways, such as those involved intau phosphorylation , which is implicated in the pathogenesis of Alzheimer’s disease .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown. The presence of themethylpiperidin-1-yl group may influence its pharmacokinetic properties .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Compounds with similar structures have been shown to have various biological activities, such asantiviral , anti-inflammatory , and anticancer activities .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, exposure to light, heat, or certain chemicals could potentially degrade the compound or alter its activity . Furthermore, the compound’s action may also be influenced by the physiological environment, such as pH and the presence of other molecules .